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Compound of Interest

Compound Name: Tirilazad Mesylate

Cat. No.: B026026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tirilazad Mesylate is a potent, non-glucosorticoid aminosteroid that functions as an inhibitor of

lipid peroxidation. It is recognized for its neuroprotective properties, primarily attributed to its

ability to scavenge free radicals and stabilize cell membranes.[1][2] These characteristics make

it a compound of significant interest in in vitro studies focusing on oxidative stress, neuronal

injury, and related cellular pathways. This document provides detailed protocols for the

dissolution of Tirilazad Mesylate for use in in vitro studies, along with relevant technical data

and diagrams to facilitate experimental design and execution.

Quantitative Data Summary
The following table summarizes the solubility of a methylated analog of Tirilazad (U-74389G),

which provides a strong indication of the solubility characteristics of Tirilazad Mesylate, and

recommended concentrations for in vitro use based on published studies.
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Parameter Value Solvent/Medium Notes

Solubility
Data for methylated

Tirilazad (U-74389G)

35.3 mg/mL DMSO

High solubility,

suitable for stock

solutions.

36.3 mg/mL DMF

High solubility,

alternative for stock

solutions.

1.36 mg/mL Ethanol

Lower solubility

compared to DMSO

and DMF.

0.05 mg/mL
DMSO:PBS (pH 7.2)

(1:1)

Limited solubility in

aqueous solutions.

Typical In Vitro

Working

Concentration

0.3 µM - 100 µM Cell Culture Media

Concentration range

is cell line and assay

dependent.

Molecular Weight 720.97 g/mol -
For Tirilazad

Mesylate.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tirilazad Mesylate
Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of Tirilazad Mesylate
in Dimethyl Sulfoxide (DMSO), a common solvent for water-insoluble compounds in in vitro

studies.

Materials:

Tirilazad Mesylate powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of Tirilazad Mesylate powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 7.21 mg of Tirilazad Mesylate
(Molecular Weight: 720.97 g/mol ).

Dissolution:

Add the weighed Tirilazad Mesylate powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO. For a 10 mM stock from 7.21 mg, add 1 mL of

DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect

the solution to ensure there are no visible particles.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Under these conditions, DMSO

stock solutions are generally stable for several months. However, for critical experiments,

it is advisable to use freshly prepared stock solutions or to validate the stability for

extended storage.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution into cell culture medium to achieve

the desired final concentration for treating cells. It is crucial to minimize the final DMSO

concentration in the culture to avoid solvent-induced cytotoxicity. A final DMSO concentration of

less than 0.5%, and preferably below 0.1%, is recommended.

Materials:

10 mM Tirilazad Mesylate stock solution in DMSO (from Protocol 1)

Pre-warmed, sterile complete cell culture medium

Sterile conical tubes or multi-well plates

Calibrated micropipettes and sterile tips

Procedure:

Determine Final Concentration: Decide on the final concentration(s) of Tirilazad Mesylate
required for your experiment (e.g., 3 µM, 10 µM, 30 µM, 100 µM).[3]

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in sterile DMSO or culture medium.

Preparation of Working Solution:

Calculate the volume of the 10 mM stock solution needed to achieve the desired final

concentration in your total culture volume. For example, to prepare 1 mL of culture

medium with a final concentration of 10 µM Tirilazad Mesylate, you would add 1 µL of the

10 mM stock solution. This results in a final DMSO concentration of 0.1%.

Important: To avoid precipitation of the compound, add the small volume of the DMSO

stock solution directly to the pre-warmed cell culture medium while gently vortexing or

swirling the medium. Do not add the medium to the DMSO stock.
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Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of Tirilazad Mesylate. This is

essential to distinguish the effects of the compound from any effects of the solvent.

Application to Cells: Immediately add the prepared working solutions (or vehicle control) to

your cell cultures and proceed with your experimental incubation.

Mandatory Visualizations
Signaling Pathway of Tirilazad Mesylate in
Neuroprotection
The following diagram illustrates the primary mechanism of action of Tirilazad Mesylate in

preventing lipid peroxidation and promoting cell survival.
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Caption: Tirilazad Mesylate's neuroprotective mechanism.

Experimental Workflow for In Vitro Studies
This diagram outlines the general workflow for preparing and using Tirilazad Mesylate in a

typical cell-based assay.
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Caption: General workflow for Tirilazad Mesylate experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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